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Compound of Interest

Compound Name: Boc-N-Amido-PEG3-azide

Cat. No.: B611208

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial
availability, suppliers, and core applications of Boc-N-Amido-PEG3-azide. This versatile
heterobifunctional linker is a critical tool in the development of advanced bioconjugates,
particularly in the burgeoning field of Proteolysis Targeting Chimeras (PROTACS).

Introduction to Boc-N-Amido-PEG3-azide

Boc-N-Amido-PEG3-azide is a polyethylene glycol (PEG) based linker molecule featuring two
distinct functional groups: a tert-butyloxycarbonyl (Boc) protected amine and a terminal azide.
The PEG3 spacer enhances aqueous solubility and provides flexibility to the linked molecules.
[1] This strategic design allows for sequential and specific chemical modifications, making it an
invaluable reagent in drug discovery and development. Its primary applications lie in "click
chemistry” reactions and the synthesis of PROTACs, where it serves to connect a target
protein-binding ligand to an E3 ubiquitin ligase-binding ligand.[2]

Commercial Availability and Suppliers

Boc-N-Amido-PEG3-azide is readily available from a variety of chemical suppliers. The
following table summarizes key information from several vendors to facilitate easy comparison.
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Molecular Storage
. Product CAS Molecular . . o
Supplier Weight ( Purity Condition
Name Number Formula
g/mol ) s
Boc-N-
. -20°C (3
MedChem Amido- 642091- C13H26N4O
318.37 >98% years), 4°C
Express PEG3- 68-7 5
) (2 years)
azide
t-Boc-N-
Glyco Amido- 642091- C13H26N4O
) 318.4 95-98% -20°C
MindSynth PEG3- 68-7 5
azide
t-Boc-N-
BroadPhar  Amido- 642091- C13H26N4O
318.4 >98% -20°C
m PEGS3- 68-7 5
azide
Boc-N-
ChemScen  Amido- 642091- C13H26N4O
318.37 >97% 4°C
e PEG3- 68-7 5
azide
Boc-N-
) ) 2-8°C,
MySkinRec  Amido- 642091- C13H26N4O
) 318.37 >95% sealed,
ipes PEGS- 68-7 5
. dry[3]
azide

Key Applications and Experimental Protocols

Boc-N-Amido-PEG3-azide is a cornerstone in modern bioconjugation strategies. Its utility is
primarily demonstrated in the synthesis of PROTACSs through a series of well-defined chemical
reactions.

PROTAC Synthesis Overview

PROTACSs are heterobifunctional molecules that recruit an E3 ubiquitin ligase to a target
protein, leading to the ubiquitination and subsequent degradation of the target protein by the
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proteasome. The linker, in this case, Boc-N-Amido-PEG3-azide, plays a crucial role in
optimizing the formation of the ternary complex between the target protein, the PROTAC, and

the E3 ligase.

The general workflow for synthesizing a PROTAC using Boc-N-Amido-PEG3-azide involves a
two-step conjugation process facilitated by the linker's orthogonal reactive ends.
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Step 1: First Conjugation (Click Chemistry)

Boc-N-Amido-PEG3-azide
Step 2: Boc Deprotection

Boc Deprotection
(TFA)

POI-Linker Intermediate POI-Linker-Amine

Target Protein Ligand

(with alkyne) Amide Coupling

Step 3: Second Conjugation (Amide Coupling)V

E3 Ligase Ligand

(with carboxylic acid) RIE FRETE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Availability and Technical Guide for Boc-N-
Amido-PEG3-azide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611208#commercial-availability-and-suppliers-of-
boc-n-amido-peg3-azide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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